Cas no 898419-14-2 (1-(3-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 898419-14-2
• MF: C₂₁H₁₅FN₂O₂
• MW: 346.354408502579
• CID: 6528272
• Update Time: 2025-11-06

1-(3-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-[(3-fluorophenyl)methyl]-4-naphthalen-1-ylpyrazine-2,3-dione

• Inchi： 1S/C21H15FN2O2/c22-17-8-3-5-15(13-17)14-23-11-12-24(21(26)20(23)25)19-10-4-7-16-6-1-2-9-18(16)19/h1-13H,14H2
• InChI Key： HLVRIWZTXOYZTJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CN(C2=C3C(C=CC=C3)=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(3-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Chemical Compound CAS No. 898419-14-2: 1-(3-Fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

The compound with CAS number 898419-14-2, named 1-(3-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tetrahydropyrazine ring system fused with a dione moiety and substituted with a 3-fluorophenylmethyl group and a naphthalen-1-yl substituent. The combination of these functional groups makes it an interesting subject for research in drug discovery and material science.

Recent studies have highlighted the importance of tetrahydropyrazine derivatives in medicinal chemistry due to their diverse biological activities. The tetrahydropyrazine ring in this compound is known to exhibit significant structural flexibility, which allows it to interact with various biological targets. The presence of the fluorophenylmethyl group introduces additional electronic effects and enhances the molecule's stability. Meanwhile, the naphthalene substituent contributes to the compound's aromaticity and potential for π–π interactions, making it a promising candidate for applications in both therapeutic and non therapeutic areas.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. Researchers have optimized these processes to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled more efficient formation of the tetrahydropyrazine ring system. These improvements not only enhance the scalability of the synthesis but also reduce the environmental footprint associated with its production.

In terms of applications, this compound has shown potential as a lead molecule in drug discovery programs targeting various diseases. Its ability to modulate specific biological pathways makes it an attractive candidate for further exploration. For example, studies have demonstrated that this compound exhibits selective inhibition against certain enzymes involved in neurodegenerative diseases. Additionally, its structural versatility allows for further modification to improve pharmacokinetic properties such as bioavailability and half-life.

Recent research has also explored the use of this compound in materials science. Its aromaticity and conjugated system make it suitable for applications in organic electronics. For instance, derivatives of this compound have been investigated as components in organic photovoltaic cells due to their ability to absorb light efficiently and facilitate charge transport. These findings underscore the broad applicability of this compound across multiple disciplines.

The development of novel analogs based on this compound's structure has been a focal point of recent research efforts. By modifying the substituents on the tetrahydropyrazine ring or altering the nature of the phenyl or naphthalene groups, scientists aim to uncover new biological activities or improve existing ones. For example, replacing the fluorine atom with other halogens or introducing electron-withdrawing groups has been shown to significantly alter the molecule's reactivity and selectivity.

In conclusion, CAS No. 898419-14-2, or 1-(3-fluorophenyl)methyl-4-(naphthalen-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione, represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and promising biological profile make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing our understanding of complex chemical systems and their practical applications.